Cas no 655247-00-0 (Benzenethiol, 3,4-diamino- (9CI))

• Product Name: Benzenethiol, 3,4-diamino- (9CI)
• CAS No: 655247-00-0
• MF: C₆H₈N₂S
• MW: 140.206119537354
• CID: 962005
• PubChem ID: 11320975
• Update Time: 2025-08-05

Benzenethiol, 3,4-diamino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3,4-diamino- (9CI)
• 3,4-diaminobenzenethiol
• 655247-00-0
• 3,4-dia-minobenzene-thiol
• 3,4-diaminobenzene-1-thiol
• AKOS006349043
• DTXSID80462182
• CS-0110851
• SCHEMBL613359
• DB-274244
• BENZENETHIOL, 3,4-DIAMINO-
• C6H8N2S

• Inchi： 1S/C6H8N2S/c7-5-2-1-4(9)3-6(5)8/h1-3,9H,7-8H2
• InChI Key： FPXQABNVPCVWQU-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 140.04081944g/mol
• Monoisotopic Mass: 140.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 53Ų

Additional information on Benzenethiol, 3,4-diamino- (9CI)

Comprehensive Overview of Benzenethiol, 3,4-diamino- (9CI) (CAS No. 655247-00-0)

Benzenethiol, 3,4-diamino- (9CI), with the CAS number 655247-00-0, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure featuring both amino and thiol functional groups, serves as a versatile intermediate in the development of advanced materials, pharmaceuticals, and agrochemicals. The growing interest in 3,4-diaminobenzenethiol is driven by its potential applications in cutting-edge technologies, including nanotechnology and renewable energy solutions.

One of the most frequently searched questions about Benzenethiol, 3,4-diamino- (9CI) revolves around its synthesis and purification methods. Researchers and industry professionals often seek optimized protocols to achieve high yields and purity, particularly for applications in organic electronics and catalysis. Recent advancements in green chemistry have also sparked discussions on sustainable synthesis routes for this compound, aligning with the global push toward environmentally friendly manufacturing processes. The compound's role in photovoltaic materials and conductive polymers further underscores its relevance in addressing contemporary energy challenges.

The molecular structure of CAS 655247-00-0 enables its use as a building block for more complex molecules. Its diamino and thiol functionalities allow for selective modifications, making it a valuable tool in drug discovery and bioconjugation. For instance, it has been explored in the design of fluorescent probes and biomarkers, which are critical for diagnostic and therapeutic applications. The compound's ability to form stable complexes with metals also opens doors for its use in coordination chemistry and sensor development.

In the context of material science, 3,4-diaminobenzenethiol has been investigated for its potential in creating self-assembled monolayers (SAMs) on metal surfaces. These SAMs are pivotal in the fabrication of microelectromechanical systems (MEMS) and nanoelectronic devices. The compound's ability to enhance surface adhesion and modify interfacial properties makes it a candidate for improving the performance of thin-film coatings and corrosion inhibitors. Such applications are particularly relevant in industries ranging from aerospace to consumer electronics.

Another area of interest is the compound's stability and storage conditions. Users often inquire about the optimal handling and storage practices for Benzenethiol, 3,4-diamino- (9CI) to ensure its longevity and efficacy. Proper storage in anhydrous environments and light-sensitive containers is recommended to prevent degradation. Additionally, the compound's compatibility with various solvents and reagents is a common topic in forums and academic discussions, highlighting the need for comprehensive compatibility charts and safety data.

The rise of artificial intelligence (AI) and machine learning (ML) in chemical research has also impacted the study of CAS 655247-00-0. Computational models are increasingly being used to predict its reactivity, solubility, and potential derivatives, accelerating the discovery of novel applications. This intersection of computational chemistry and experimental research exemplifies the compound's adaptability to modern scientific methodologies.

In summary, Benzenethiol, 3,4-diamino- (9CI) (CAS No. 655247-00-0) is a multifaceted compound with broad applicability across diverse scientific disciplines. Its unique chemical properties and compatibility with emerging technologies make it a subject of ongoing research and innovation. As the demand for advanced materials and sustainable solutions grows, this compound is poised to play a pivotal role in shaping the future of science and industry.